Cas no 2322698-13-3 (1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropan-1-amine hydrochloride)

• Product Name: 1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropan-1-amine hydrochloride
• CAS No: 2322698-13-3
• MF: C₉H₁₀ClF₃N₂
• MW: 238.637311458588
• MDL: MFCD30496668
• CID: 4782050
• Update Time: 2025-05-20

1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropan-1-amine hydrochloride

• MDL： MFCD30496668
• Inchi： 1S/C9H9F3N2.ClH/c10-9(11,12)6-2-1-5-14-7(6)8(13)3-4-8;/h1-2,5H,3-4,13H2;1H
• InChI Key： WIRIFCSDLLIXGM-UHFFFAOYSA-N
• SMILES： Cl.FC(C1=CC=CN=C1C1(CC1)N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 223
• Topological Polar Surface Area: 38.9

Additional information on 1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropan-1-amine hydrochloride

Introduction to 1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropan-1-amine hydrochloride (CAS No. 2322698-13-3)

1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropan-1-amine hydrochloride, identified by its CAS number 2322698-13-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic molecules characterized by a cyclopropane ring fused with a pyridine moiety, further functionalized with a trifluoromethyl group. The presence of these structural features imparts unique electronic and steric properties, making it a promising candidate for various biochemical and pharmacological applications.

The trifluoromethyl group, a key substituent in this molecule, is renowned for its ability to enhance metabolic stability, lipophilicity, and binding affinity at biological targets. This modification is particularly valuable in drug design, as it can significantly influence the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents. The cyclopropane ring, on the other hand, introduces conformational constraints that can optimize interactions with biological receptors, potentially leading to higher efficacy and selectivity.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropan-1-amine hydrochloride and biological macromolecules. Studies have demonstrated that the pyridine ring can form hydrogen bonds with polar residues in protein targets, while the trifluoromethyl group can engage in hydrophobic interactions or π-stacking interactions, depending on the specific context. These insights have guided the optimization of analogs with improved binding affinities and reduced off-target effects.

In the realm of drug discovery, this compound has been explored as a scaffold for developing novel therapeutic entities. Its structural framework allows for facile modifications at multiple positions, enabling the synthesis of libraries of derivatives with tailored properties. For instance, replacing the amine group with other functional moieties or introducing additional heterocycles can lead to compounds with enhanced bioavailability or altered mechanism of action.

One particularly intriguing application lies in the development of small-molecule inhibitors targeting enzyme-catalyzed reactions relevant to diseases such as cancer and inflammation. The combination of the cyclopropane ring and the pyridine moiety provides a unique binding surface that can be optimized to interact with active sites or allosteric pockets of target enzymes. Preliminary studies have shown promising results in inhibiting key enzymes involved in signal transduction pathways, suggesting potential therapeutic benefits.

The hydrochloride salt form of 1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropan-1-amine hydrochloride enhances its solubility in aqueous media, facilitating its use in in vitro assays and formulation development. This solubility profile is crucial for ensuring adequate bioavailability upon administration, which is a critical factor in drug development. Furthermore, the stability of the hydrochloride salt under various storage conditions makes it a practical choice for both laboratory research and potential clinical applications.

From a synthetic chemistry perspective, the preparation of 1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropan-1-amine hydrochloride involves multi-step synthetic routes that showcase modern methodologies in organic synthesis. Key steps include cross-coupling reactions to introduce the pyridine ring, trifluoromethylation strategies to incorporate the trifluoromethyl group, and cyclopropanation techniques to form the cyclic structure. These synthetic approaches not only highlight the versatility of current chemical transformations but also provide valuable insights into scalable production methods for related compounds.

The growing interest in fluorinated compounds stems from their widespread presence in approved drugs due to their favorable pharmacological properties. The introduction of fluorine atoms into molecular structures can modulate electronic effects, lipophilicity, and metabolic stability. In this context, 1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropan-1-amine hydrochloride represents an important example of how fluorinated heterocycles can be leveraged to develop innovative therapeutics.

As research continues to uncover new biological targets and mechanisms underlying various diseases, compounds like 1-(3-(Trifluoromethyl)pyridin-2-yl)cyclopropan-1-amine hydrochloride are expected to play a pivotal role in addressing unmet medical needs. Their unique structural features offer opportunities for designing molecules with enhanced potency, selectivity, and safety profiles. Collaborative efforts between chemists, biologists, and clinicians will be essential in translating these findings into effective treatments for patients worldwide.